N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H16ClNO4/c1-10-6-11(2)18-13(7-10)15(22)9-17(25-18)19(23)21-14-8-12(20)4-5-16(14)24-3/h4-9H,1-3H3,(H,21,23)
• InChI Key: VAGKNKJQUSXEAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=C(C=CC(=C3)Cl)OC)C

Description

N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide is a synthetic small molecule characterized by a 4-oxo-4H-chromene (coumarin-derived) core substituted with methyl groups at positions 6 and 6. The carboxamide group at position 2 links the chromene system to a 5-chloro-2-methoxyphenyl moiety.

Key structural features:

• Chromene core: A bicyclic system with a ketone at position 4.
• Substituents: Methyl groups at positions 6 and 8 enhance steric bulk and lipophilicity.
• Carboxamide linker: Facilitates hydrogen bonding with kinase targets.
• Aromatic ring: 5-chloro-2-methoxyphenyl group contributes halogen bonding (Cl) and hydrophobic interactions (methoxy).

Preparation Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the preparation of 5-chloro-2-methoxyaniline and 6,8-dimethyl-4-oxo-4H-chromene-2-carboxylic acid.

Coupling Reaction: The 5-chloro-2-methoxyaniline is reacted with 6,8-dimethyl-4-oxo-4H-chromene-2-carboxylic acid in the presence of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the desired amide bond.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the final compound in high purity.

Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and minimize by-products.

Chemical Reactions Analysis

N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The chloro group in the compound can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, forming substituted derivatives.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pH conditions.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in organic transformations.

Biology: It has been investigated for its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound shows promise as a lead compound for the development of new therapeutic agents targeting specific diseases.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, leading to therapeutic effects.

Comparison with Similar Compounds

The compound shares structural motifs with kinase inhibitors and urea-based therapeutics. Below is a comparative analysis based on core structure, substituents, and inferred bioactivity.

Structural and Functional Group Comparisons

Table 1: Key Structural Features of Analogs

Compound Name	Core Structure	Functional Groups	Target Kinase/Receptor
N-(5-chloro-2-methoxyphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide	Chromene	Carboxamide, 6,8-dimethyl, Cl, OMe	Hypothetical kinase
Tyrphostin AG1478	Quinazoline	4-amine, Cl, dimethoxy	EGFR
PQ401	Quinoline	Urea linker, Cl, OMe	IGF-1R
Gefitinib	Quinazoline	Morpholine, methoxy, fluoro	EGFR
Erlotinib	Quinazoline	Ethynylphenyl, bis(methoxyethoxy)	EGFR

Key Observations:

Core Structure: The chromene core in the target compound differs from quinazoline/quinoline cores in AG1478, gefitinib, and erlotinib.

Functional Groups :

• Carboxamide vs. Amine/Urea : The carboxamide group may form stronger hydrogen bonds than the amine in AG1478 or the urea in PQ401, influencing binding affinity.
• Halogen and Methoxy Substituents : The 5-chloro-2-methoxyphenyl group mirrors PQ401’s chloromethoxyphenyl moiety, suggesting shared hydrophobic and halogen-bonding interactions.

Hypothetical Bioactivity and Selectivity

While specific data for the target compound are unavailable, structural parallels suggest possible kinase inhibition:

• EGFR/IGF-1R Inhibition : The chloro-methoxyphenyl group is common in EGFR (e.g., AG1478) and IGF-1R (e.g., PQ401) inhibitors. Chromene’s planar structure may mimic quinazoline’s ATP-binding interactions.
• Selectivity Challenges : Bulkier methyl groups on chromene could reduce off-target effects compared to smaller substituents in gefitinib .